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Compound of Interest

Compound Name: 3-Ethylacetophenone

Cat. No.: B146817 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile organic compounds (VOCs) like 3-
Ethylacetophenone. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a safe and efficient research

environment.

Chemical Identifier:

Name: 3-Ethylacetophenone

Synonyms: 1-(3-ethylphenyl)ethanone, m-Ethylacetophenone[1]

CAS Number: 22699-70-3[1][2]

Molecular Formula: C10H12O[1][2]

Physical and Chemical Properties:
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Property Value Source

Appearance
Clear colorless to light yellow

liquid
[2]

Molecular Weight 148.20 g/mol [1]

Boiling Point 218 - 220 °C (424 - 428 °F) [3]

Melting Point 9 °C (48 °F) [3]

Flash Point 85 °C (185 °F) [4]

Density 0.986 g/mL at 25 °C (77 °F) [3]

Hazard Identification:

3-Ethylacetophenone is classified as a combustible liquid and can cause skin and eye

irritation.[1][3] It may also cause respiratory irritation.[1] Ingestion is considered harmful.[3]
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Hazard GHS Classification Precautionary Statement

Flammability Combustible liquid (H227)

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[3]

Skin Irritation Causes skin irritation (H315)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

Eye Irritation
Causes serious eye irritation

(H319)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][5]

Respiratory Irritation
May cause respiratory irritation

(H335)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

Acute Toxicity (Oral) Harmful if swallowed (H302)

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure to 3-Ethylacetophenone.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Nitrile rubber).[6][7]

To prevent skin contact and

irritation. Butyl rubber is

effective against ketones.[6]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[8][9] A face shield

may be necessary for splash

hazards.[7][9]

To protect eyes from splashes

and vapors.[7]

Skin and Body Protection Laboratory coat.[7][10]
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[10][11][12] If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

To prevent inhalation of

vapors, which can cause

respiratory irritation.[1][13]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is essential for mitigating the risks associated with 3-
Ethylacetophenone.

1. Engineering Controls:

Always handle 3-Ethylacetophenone in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[10][11][12]

Ensure safety showers and eyewash stations are readily accessible and have been recently

tested.

2. Administrative Controls:
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Develop and review a Standard Operating Procedure (SOP) for all experimental work

involving 3-Ethylacetophenone.[10]

Provide comprehensive training to all personnel on the specific hazards and handling

procedures for this chemical.[10]

Keep containers tightly closed when not in use to prevent the release of vapors.[4]

3. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[5]

Do not eat, drink, or smoke in areas where 3-Ethylacetophenone is handled or stored.[3][4]

4. Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite).

For larger spills, evacuate the area and contact the appropriate emergency response team.

Ensure adequate ventilation during cleanup.

Disposal Plan
Proper disposal of 3-Ethylacetophenone and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 3-Ethylacetophenone in a designated, properly labeled, and

sealed container.[10]

Do not mix with other waste streams unless compatibility has been confirmed.[3]

2. Container Management:

Use containers that are compatible with organic solvents.
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Ensure waste containers are kept closed and stored in a well-ventilated area, away from

sources of ignition.[4]

3. Disposal Method:

Dispose of chemical waste through a licensed hazardous waste disposal company.[3][4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow: Handling 3-
Ethylacetophenone
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Caption: Workflow for the safe handling of 3-Ethylacetophenone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b146817?utm_src=pdf-body-img
https://www.benchchem.com/product/b146817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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